N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H19N3O4S2/c20-15(17-16-11-5-1-2-6-12(11)18-23-16)13-7-3-9-19(13)25(21,22)14-8-4-10-24-14/h4,8,10,13H,1-3,5-7,9H2,(H,17,20)
• InChI Key: NYIYOBMSCJREJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

The compound “N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has an isoxazole ring, which is a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole derivatives have been found to exhibit a wide range of biological activities and therapeutic potential.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. One possible route could involve the use of 1,3-dipolar cycloaddition.

Scientific Research Applications

Heterocyclic Synthesis and Potential Applications

• Synthesis of Heterocyclic Compounds : The reactivity of related compounds towards various nitrogen nucleophiles has been investigated, yielding a variety of heterocyclic derivatives including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004). These reactions showcase the versatility of such compounds in synthesizing a broad range of heterocyclic structures that could have various applications in medicinal chemistry and material science.

• Antimicrobial and Antitubercular Evaluation : Novel derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, new pyridine derivatives have been synthesized and screened for their antibacterial and antifungal activities (Patel & Agravat, 2007). Moreover, certain dibenzo[b,d]thiophene tethered imidazo[1,2-a]pyridine carboxamides have shown potent antimycobacterial activity against Mycobacterium tuberculosis (Pulipati et al., 2016). These findings underscore the potential of such compounds in developing new antimicrobial agents.

• Orthogonal Synthesis of Functionalized Pyrroles and Thiophenes : The orthogonal synthesis of densely functionalized pyrroles and thiophenes from reactions involving related compounds has been reported. Such reactions produce polyfunctionalized pyrrole and thiophene derivatives in high yields, demonstrating the utility of these compounds in synthesizing complex heterocyclic structures with potential applications in organic electronics, photonics, and pharmaceuticals (Cheng, Peng, & Li, 2010).